2-Chloro-3-(chloromethyl)thiophene

• IUPAC Name: 2-chloro-3-(chloromethyl)thiophene
• InChI: InChI=1S/C5H4Cl2S/c6-3-4-1-2-8-5(4)7/h1-2H,3H2
• InChI Key: KTIJEUOEWMDPKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1CCl)Cl
• Molecular Formula: C5H4Cl2S
• DSSTOX Substance ID: DTXSID30595136
• Molecular Weight: 167.06 g/mol
• CAS RN: 109459-94-1

Description

Synthesis Analysis

The synthesis of 2-Chloro-3-(chloromethyl)thiophene involves chloromethylation reactions of 2-chloro-thiophene via phase transfer catalysis. Tetrabutylammonium bromide (TBAB) is used as the catalyst, with paraformaldehyde and concentrated hydrochloric acid acting as the chloromethylation reagents. The structure confirmation is achieved through GC-MAS, IR, and 1H NMR spectrometries, with a noted yield of 77.6% (Ming, 2006).

Molecular Structure Analysis

Studies on 2-chloro-3-(chloromethyl)thiophene and its derivatives highlight the impact of substituents on the molecular structure. For example, the crystal structure of 2-(chloromethyl)-5-(phthalimidomethyl)thiophene provides evidence against an intramolecular S ⋯ N attraction in certain thiophene derivatives, offering insights into the structural behavior of these compounds (Lugert et al., 1988).

Chemical Reactions and Properties

The reactivity of 2-Chloro-3-(chloromethyl)thiophene demonstrates its utility in forming various chemical derivatives. Its interaction with activated alkenes and alkynes under specific conditions leads to the production of tetrahydro- and dihydro-thiophene derivatives, showcasing its versatile role in synthetic chemistry (Hosomi et al., 1986).

Scientific Research Applications

• Medicinal Chemistry

  • Thiophene derivatives play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.
  • They exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.
  • For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

• Industrial Chemistry and Material Science

  • Thiophene derivatives are utilized as corrosion inhibitors.
  • They have a prominent role in the advancement of organic semiconductors.
  • They are used in the fabrication of organic light-emitting diodes (OLEDs).

• Organic Synthesis

  • “2-Chloro-5-(chloromethyl)thiophene” was used in the synthesis of 1-(1,1’-biphenyl-4-yl)-3-(5-chloro-thiophen-2-yl)-2-(1H-imidazol-1-yl)propane and 1-(5-chlorothiophen-2-yl)-2-(1H-imidazol-1-yl)-3-phenylpropane.

• Pharmaceuticals

  • Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds.
  • They are remarkably effective compounds both with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.
  • Several commercially available drugs such as Tipepidine, Tiquizium Bromides, Timepidium Bromide, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate and Benocyclidine also contain thiophene nucleus.

• Photodissociation Dynamics

  • The photodissociation dynamics of 2-chlorothiophene was studied using resonance enhanced multiphoton ionization (REMPI) time-of-flight (TOF) technique.

• Organic Field-Effect Transistors (OFETs)

  • Thiophene-mediated molecules have a prominent role in the advancement of organic field-effect transistors (OFETs).

• Thiophene Substitution Chemistry

  • Thiophene derivatives are well-investigated for their functionalization by electrophilic, nucleophilic or radical reactions.
  • These reactions are important for the development of new materials and medicines.
  • For example, “2-Chloro-5-(chloromethyl)thiophene” was used in the synthesis of photochromic diaryl perfluorocyclopentene.

• Isothiocyanates in Thiophene Synthesis

  • Thiophene derivatives based on isothiocyanates as key reactant have been recently studied.
  • They are applied in medicinal chemistry, pharmacology, agrochemistry, and materials science.
  • For example, the reaction of pyridine-2,6-bis (3-oxopropanenitrile), phenyl isothiocyanate, and α-halo compounds produces polysubstituted thiophenes containing 2,6-pyridine moiety.

• Laboratory Chemicals

  • “2-Chloro-3-(chloromethyl)thiophene” is used as a laboratory chemical.
  • It is also used in food, drug, pesticide or biocidal product use.

Safety And Hazards

“2-Chloro-3-(chloromethyl)thiophene” is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to avoid contact with skin and eyes.

Future Directions

Thiophene and its derivatives, including “2-Chloro-3-(chloromethyl)thiophene”, have shown a wide range of therapeutic properties, attracting great interest in both industry and academia. They have been proven to be effective drugs in various disease scenarios, and thus, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Citations

Optimization of triarylpyridinone inhibitors of the main protease of SARS-CoV-2 to low-nanomolar antiviral potency

CH Zhang, KA Spasov, RA Reilly… - ACS Medicinal …, 2021 - ACS Publications

Non-covalent inhibitors of the main protease (M pro ) of SARS-CoV-2 having a pyridinone core were previously reported with IC 50 values as low as 0.018 μM for inhibition of enzymatic …

Number of citations: 40 pubs.acs.org

LIU Qi-fa. Effect of Organic Electrolyte on Chloromethylation of Polystyrene in Micellar Catalytic System [J]

B GAO, X ZHANG - Acta Physico-Chimica Sinica, 2006 - ccspublishing.org.cn

… Synthesis of 2-Chloro-3-Chloromethyl-thiophene and TiOconazole via Phase Transfer Catalysis. Chinese Journal of Applied Chemistry, 2006, 23(1): 106-108. …

Number of citations: 5 www.ccspublishing.org.cn

M Wang, J Wu, L Yang, X Chen - CHINESE JOURNAL OF …, 2006 - SCIENCE PRESS

Number of citations: 0

JL Zhang, YX Fang, HM Wang… - Fine …, 2010 - … Xuehui, 201, Huangpu Rd. PO Box …

Number of citations: 0